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Introduction
Heat Shock Protein 47 (HSP47), also known as SERPINH1, is a crucial molecular chaperone

residing in the endoplasmic reticulum (ER) that plays a pivotal role in the correct folding,

assembly, and secretion of procollagen. Its specific interaction with procollagen ensures the

formation of stable triple-helical collagen molecules, which are essential components of the

extracellular matrix. Dysregulation of HSP47 has been implicated in various fibrotic diseases

and cancers, making it a significant target for therapeutic intervention.

These application notes provide an overview of the key methods used to study the interaction

between HSP47 and its primary binding partner, collagen. Detailed protocols for co-

immunoprecipitation (Co-IP), surface plasmon resonance (SPR), and enzyme-linked

immunosorbent assay (ELISA) are provided to enable researchers to investigate this critical

protein-protein interaction.

Data Presentation: Quantitative Analysis of HSP47-
Collagen Binding

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15615059#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The binding affinity of HSP47 for various collagen types and specific collagen-derived peptides

has been quantified using techniques such as Surface Plasmon Resonance (SPR) and ELISA.

The following tables summarize key quantitative data from published studies, providing a

comparative overview of HSP47 binding affinities.

Table 1: Dissociation Constants (Kd) of HSP47 Binding to Different Collagen Types Determined

by Surface Plasmon Resonance (SPR)

Collagen Type
Dissociation
Constant (Kd)

Species Reference

Type I ~10⁻⁷ M
Mouse (recombinant

HSP47)
[1]

Type II ~10⁻⁷ M
Mouse (recombinant

HSP47)
[1]

Type III ~10⁻⁷ M
Mouse (recombinant

HSP47)
[1]

Type IV ~10⁻⁷ M
Mouse (recombinant

HSP47)
[1]

Type V ~10⁻⁷ M
Mouse (recombinant

HSP47)
[1]

Type I 56 nM
Human (recombinant

HSP47)
[2]

Table 2: Dissociation Constants (Kd) of HSP47 Binding to Collagen Peptides Determined by

ELISA-like Binding Assay
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Collagen Peptide
Dissociation
Constant (Kd)

Description Reference

GPRGPP 36 ± 3 nM
Collagen model

peptide
[3]

GER 606 ± 322 nM
Collagen model

peptide
[3]

GPR-foldon 139 nM
Collagen model

peptide
[2]

Signaling Pathway
The expression of HSP47 is intricately linked to the Transforming Growth Factor-beta (TGF-β)

signaling pathway, a key regulator of fibrosis and extracellular matrix production. The diagram

below illustrates the canonical TGF-β/Smad pathway leading to the upregulation of HSP47 and

subsequent collagen synthesis.[4][5][6]
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TGF-β signaling pathway leading to HSP47 expression and collagen synthesis.
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Experimental Protocols
The following section provides detailed protocols for three key experimental techniques used to

study the interaction between HSP47 and collagen.

Co-Immunoprecipitation (Co-IP) of HSP47 and
Procollagen
This protocol describes the co-immunoprecipitation of HSP47 and its binding partner

procollagen from cell lysates.[7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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